2-benzyl-3-(3-bromo-4,5-dimethoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide

• Molecular Formula: C22H21BrN2O4S
• Molecular Weight: 489.4 g/mol
• IUPAC Name: 2-benzyl-3-(3-bromo-4,5-dimethoxyphenyl)-3,4-dihydro-1λ6,2,4-benzothiadiazine 1,1-dioxide
• InChI: InChI=1S/C22H21BrN2O4S/c1-28-19-13-16(12-17(23)21(19)29-2)22-24-18-10-6-7-11-20(18)30(26,27)25(22)14-15-8-4-3-5-9-15/h3-13,22,24H,14H2,1-2H3
• InChI Key: NSSLYXMUFDBTML-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C2NC3=CC=CC=C3S(=O)(=O)N2CC4=CC=CC=C4)Br)OC

Description

Benzthiazide , is a heterocyclic compound with a fused benzothiadiazine ring system. It falls under the class of thiazide diuretics, which are commonly used to treat hypertension and edema. Benzthiazide’s chemical structure includes a benzyl group, bromine, and methoxy substituents, as well as a sulfur and nitrogen heterocycle.

Preparation Methods

Synthetic Routes::

Condensation Reaction:

Industrial Production:

Chemical Reactions Analysis

Reactions::

Common Reagents and Conditions::

Oxidation: Oxidizing agents like hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: Various nucleophiles (e.g., amines, thiols) and appropriate solvents.

Major Products::

• Oxidation: Benzthiazide sulfoxide or sulfone.
• Reduction: 2-amino-3-(3-bromo-4,5-dimethoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide.

Scientific Research Applications

Comparison with Similar Compounds

• Benzthiazide is unique due to its specific benzothiadiazine structure.
• Similar compounds include hydrochlorothiazide (a related thiazide diuretic) and other sulfonamide-based drugs.